Cas no 175161-39-4 (2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester)
175161-39-4 structure
Product Name:2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester
CAS No:175161-39-4
MF:C12H9ClO3
MW:236.651062726974
CID:832455
Update Time:2026-04-29
2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester
- 5-CHLORO-4-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID METHYL ESTER
- methyl 5-chloro-4-hydroxynaphthalene-2-carboxylate
- LogP
- methyl 5-chloro-4-hydroxy-2-naphthoate
- Methyl-5-chlor-4-hydroxy-2-naphthoat
-
- Inchi: InChI=1S/C12H9ClO3/c1-16-12(15)8-5-7-3-2-4-9(13)11(7)10(14)6-8/h2-6,14H,1H3
- InChI Key: KQFAUFCLBUQHRC-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC(=C2C(=C1)C=CC=C2Cl)O
Computed Properties
- Exact Mass: 236.02407
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 46.53
2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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